t-Boc-Aminooxy-PEG2-CH2CO2H

• CAS No.: 2098983-14-1
• Product Name: t-Boc-Aminooxy-PEG2-CH2CO2H
• Molecular Formula: C11H21NO7
• Molecular Weight: 279.29
• IUPAC Name: 2,2-dimethyl-4-oxo-3,6,9,12-tetraoxa-5-azatetradecan-14-oic acid
• Standard InChI: InChI=1S/C11H21NO7/c1-11(2,3)19-10(15)12-18-7-6-16-4-5-17-8-9(13)14/h4-8H2,1-3H3,(H,12,15)(H,13,14)
• Standard InChIKey: NACXAXGVXHCHTN-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(NOCCOCCOCC(O)=O)=O
• Appearance: Solid powder
• Description: t-Boc-Aminooxy-PEG2-CH2CO2H is a PEG derivative containing a Boc-protected aminooxy group and a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. PEG Linkers may be useful in bioconjugation.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: t-Boc-Aminooxy-PEG2-CH2CO2H
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• Last Modified: Aug 20 2021